Journal Name:Journal of Natural Products
Journal ISSN:0163-3864
IF:4.803
Journal Website:http://pubs.acs.org/journal/jnprdf
Year of Origin:1979
Publisher:American Chemical Society (ACS)
Number of Articles Per Year:338
Publishing Cycle:Monthly
OA or Not:Not
Virtual Inertia Control of Isolated Microgrids Using an NN-Based VFOPID Controller
Journal of Natural Products ( IF 4.803 ) Pub Date: 2023-01-18 , DOI: 10.1109/tste.2023.3237922
Reduction in system inertia and maintaining the frequency at the nominal value is a staple of today's and future power systems since their operation, stability, and resiliency are degraded by frequency oscillation and cascading failures. Consequently, designing a stable, scalable, and robust virtual inertia control system is highly relevant to skillfully diminishing the deviations during major contingencies. Therefore, considering the potential problems in predesigned nonflexible control systems with offline tuning techniques, we propose a variable fractional-order PID controller for virtual inertia control applications, which is tuned online using a modified neural network-based algorithm. The new proposed tuner algorithm is trained using a deep reinforcement learning strategy with a simplified deep deterministic policy gradient, which considers microgrid uncertainties. Compared with existing methods, all the tuning knobs of the discrete type and fully tunable variable FOPID controller (for both gain and order) can be captured based on the proposed hybrid algorithm, which inherits features from both classical and advanced techniques. To demonstrate the effectiveness of the training of the proposed controller, a comparative analysis with the standard FOPID and PID controllers is given under three different scenarios with a smooth (dis)connection of renewable energy sources and loads.
Detail
A Multi-Port DC Power Flow Controller Integrated With MMC Stations for Offshore Meshed Multi-Terminal HVDC Grids
Journal of Natural Products ( IF 4.803 ) Pub Date: 2023-02-07 , DOI: 10.1109/tste.2023.3243163
Multi-terminal dc (MTDC) systems have the potential to facilitate the integration of offshore wind farms. A dc power flow controller (DPFC) is necessary for meshed multi-terminal high voltage dc (HVDC) grids to regulate the power flow in dc lines. However, DPFCs based on modular multilevel converters (MMCs) require two dc-ac conversion stages and an extra ac transformer, which increases the cost and loss for offshore platforms. This paper proposes a multi-port DPFC that is integrated internally into the offshore MMC station, eliminating the need for an extra transformer and reducing dc voltage ripple. Additionally, the full bridge submodules (FBSMs) in the DPFC can further reduce the number of FBSMs required in the MMC station for dc fault blocking. The proposed DPFC is composed only of cascaded FBSMs connected to the arms of the offshore MMC station, which can exchange power directly with the MMC valve to achieve power balance. By using the MMC station, the proposed DPFC requires a small kVA rating, approximately 1%-5% of the total system power rating. The performance of the proposed DPFC is validated through simulation of a hybrid system of the IEEE 39 bus and the Cigre HVDC benchmark, and also through down-scale experimental testing.
Detail
Corrections to “A Reliable Medium-Voltage High-Power Conversion System for MWs Wind Turbines”
Journal of Natural Products ( IF 4.803 ) Pub Date: 2023-03-22 , DOI: 10.1109/tste.2023.3235219
This addresses errors in [1]. The first author's affiliation information in the footnote is mistyped. The corrected sentence should read:
Detail
A First “Stab” at Defining Temporal Flexibility-to-Cost Mapping
Journal of Natural Products ( IF 4.803 ) Pub Date: 2023-01-20 , DOI: 10.1109/tste.2023.3238583
Despite the myriad of techniques for calculating flexibility envelopes in buildings and power grids, their analytical monetization has received practically zero attention. This obscure issue reaches even more unknown depths in the multi-period (MP) setting, where intertemporality hinders the design of a clear pricing framework. This letter builds on the author's previous work, which proposed a novel methodology for the one-to-one flexibility-to-cost mapping in grid-friendly smart sustainable buildings (GF-SSBs), and discusses alternatives for mapping MP flexibility envelope to costs in practice. Their comparison provides key insights into how different cost structures may affect end-user behavior and the grid's ability to procure flexibility. This letter hopes to kick-start the discussion around “fair” or intrinsic flexibility value, an issue that has largely been sidelined.
Detail
A Broadband Time-Varying Energy Maximising Control for Wave Energy Systems (LiTe-Con+): Framework and Experimental Assessment
Journal of Natural Products ( IF 4.803 ) Pub Date: 2023-01-16 , DOI: 10.1109/tste.2023.3237023
Motion of wave energy converters (WECs) is usually exaggerated as a consequence of the application of control strategies for energy absorption maximisation. With the aim of preserving the physical integrity of the devices, constraint handling mechanisms, as part of the underlying control strategies, are considered a key component. Recent developments in wave energy control include a linear time-invariant-based controller presented in the literature as LiTe-Con, which provides a simple constraint handling mechanism. However, this handling method can lead to conservative performance in certain scenarios. To overcome such limitations, this study presents a time-varying methodology for an online adaptation of the constraint handling mechanism in LiTe-Con, while preserving its original simplicity and efficiency. Experimental assessment of the presented control methodology is provided in this study, using a broad range of operating conditions. Results show that the presented control strategy (LiTe-Con+) exceeds the performance achievable with the original LiTe-Con. Additionally, the benefits of LiTe-Con+, such as low computational demand, technical versatility, and impressive performance level are highlighted.
Detail
Wide-Scale Assessment of the Payback of a Battery Energy Storage System Connected to MV Customers
Journal of Natural Products ( IF 4.803 ) Pub Date: 2023-01-09 , DOI: 10.1109/tste.2023.3235213
This letter provides a method for assessing the financial benefits of battery energy storage systems (BESS) installed on medium voltage (MV) customers. A large set of 4,853 real Brazilian MV customers are assessed so that reliable quantitative information and realistic insights can be obtained. Results show that a BESS can reduce customer bill by 1.2% (conservative case) to 7.5% (ideal case), leading to a payback time between 8.4 years (ideal case) and 27.3 years (conservative case). Thus, the studied case indicates the BESS can already be economically viable for MV customers with a predictable, stable consumption profile, especially those with a time-of-use tariff structure for demand and energy, where a BESS benefit closer to the ideal case can be obtained. These results are useful to guide the customer decision-making on acquisition of a BESS, regulatory agencies on when to adjust or establish new incentives for BESS integration, and future research to quantify the benefits of new applications.
Detail
Optimal Energy Flow in Integrated Electricity and Gas Systems With Injection of Alternative Gas
Journal of Natural Products ( IF 4.803 ) Pub Date: 2023-01-16 , DOI: 10.1109/tste.2023.3237229
This paper proposes an optimal energy flow technique for the integrated electricity and gas systems (IEGS) with injections of alternative gases. Firstly, we develop a novel optimal energy flow model of IEGS with alternative gases, where the physical characteristics (e.g., specific gravity) of the gas mixtures are modeled as variables to reflect the impacts of alternative gas injections more accurately. Security indices are introduced to restrain the gas composition variation. Then, convex optimization techniques are tailored to transfer the original highly nonlinear and nonconvex optimization problem into a tractable form. An advanced sequential programming procedure is proposed with self-adaptive convergence criteria to better balance the feasibility and convergency. Finally, the IEEE 24-bus RTS and Belgium gas transmission system, and the practical 160-bus Britain gas system are used to validate the proposed techniques. It can be observed from numerical studies that the computation efficiency of the proposed solution methods is 96.44% faster than traditional mixed-integer nonlinear solvers. The injection of alternative gas can cause up to 4.32% variations in the nodal gas pressure. Nonetheless, under various uncertainties from renewable generation, load level, etc., the proposed optimal energy flow model can maintain the security of IEGS.
Detail
Optimal Allocation of Virtual Inertia and Droop Control for Renewable Energy in Stochastic Look-Ahead Power Dispatch
Journal of Natural Products ( IF 4.803 ) Pub Date: 2023-03-08 , DOI: 10.1109/tste.2023.3254149
To stabilize the frequency of the renewable energy sources (RESs) dominated power system, frequency supports are required by RESs through virtual inertia emulation or droop control in the newly published grid codes. Since the long-term RES prediction involves significant errors, we need online configure the frequency control parameters of RESs in a rolling manner to improve the operation economics under the premise of stabilizing system frequency. To address this concern, this paper proposes a frequency constrained stochastic look-ahead power dispatch (FCS-LAPD) model to formulate the frequency control parameters of RESs and energy storage systems (ESSs) as scheduling variables, which can optimally allocate the virtual inertia and droop coefficient of RESs and ESSs. In this FCS-LAPD model, the uncertainties of RESs are characterized using Gaussian Mixture Model (GMM). The required reserves are determined by frequency control parameters, and the reserve cost coefficients are adjusted properly to allocate the reserves according to the predicted power generation. Due to the nonlinearity of the frequency nadir constraint, a convex hull approximation method is employed to linearize it with guaranteed feasibility. The proposed FCS-LAPD is ultimately cast as an instance of quadratic programming and can be efficiently solved. Case studies on modified IEEE 24-bus system and a provincial power system in China are conducted to show the effectiveness of the proposed model.
Detail
A Data-driven Agent-based Planning Strategy of Fast-Charging Stations for Electric Vehicles
Journal of Natural Products ( IF 4.803 ) Pub Date: 2022-12-28 , DOI: 10.1109/tste.2022.3232594
Electric vehicles (EVs) are believed to play an important role in mitigating carbon emissions. To accommodate the increasing number of EVs, the co-planning of electrical distribution networks and the charging infrastructure, such as fast-charging stations (FCSs), becomes an emergent task. Both the charging demand of EVs and the stability of the electricity network should be satisfied. In this paper, we proposed a data-driven agent-based planning strategy for FCSs. Different from the conventional planning strategy, we utilized machine learning tools to consider EV behaviors at the microscopic level in a planning problem. First, a Partially Observable Markov Decision Process of EVs is established, and multi-agent deep reinforcement learning is utilized to learn the charging and driving decisions of EVs under different transportation network typologies and FCSs planning schemes. Second, a data-driven agent-based traffic assignment model (DA-TAM) is proposed to aggregate the atomic behaviors of EVs, which can present the sensitivity of the traffic flow and EV charging demand to the FCS planning schemes. Third, the DA-TAM is adapted to the proposed planning model to ensure the quality of service and prevent unbalanced traffic flow. Through the proposed method, microscopic behaviors of EVs can be reflected, and the impact of the planning scheme on the traffic condition can be revealed. The proposed methodologies are verified in the case studies. The presented agent-based planning strategy can serve more EV charging demands, cause less waiting time in FCSs to enhance the quality of service, and encounter less severe traffic unbalance problems.
Detail
A Market Framework for a 100% Renewable Energy Penetration Spot Market
Journal of Natural Products ( IF 4.803 ) Pub Date: 2023-01-24 , DOI: 10.1109/tste.2023.3239415
The global installed capacity of renewable energy sources (RESs) is increasing rapidly. The 100% RESs power supply is being pursued. When renewable energy penetration tends to be 100%, the source-load coordination problem becomes extreme. The problems of market failure caused by the near-zero marginal cost of RESs and the scarcity pricing of flexible resources (FRs) participating in the rapid energy deviation balance need to be solved. Accordingly, a spot market framework including the day-ahead renewable energy temporal capacity market and the real-time energy sharing market is proposed in this paper. The RESs and FRs are decoupled to ensure that the homogenous commodities compete together. In the day-ahead stage, to obtain the locational marginal price with the guiding role of resource allocation, the fixed cost of the RESs is apportioned to obtain the spatial-temporal capacity price. In the real-time stage, a price-driven distributed energy sharing mechanism is proposed. It is proven that the sharing mechanism can achieve optimum social welfare and satisfy incentive compatibility. The simulation verifies that the new framework can solve market failure. The real value of FRs is discovered when a price consensus is reached.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
生物2区 CHEMISTRY, MEDICINAL 药物化学2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
8.10 114 Science Citation Index Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
https://acs.manuscriptcentral.com/acs
Submission Guidelines
https://pubs.acs.org/page/jnprdf/submission/authors.html
Submission Template
https://pubs.acs.org/page/jnprdf/submission/authors.html
Reference Format
https://endnote.com/downloads/styles/
Collection Carrier
Rapid Communications Full Articles Notes Reviews